Cas no 2119948-16-0 (Eutylone-d5 Hydrochloride)

• Product Name: Eutylone-d5 Hydrochloride
• CAS No: 2119948-16-0
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 5154521
• Update Time: 2025-09-27

Eutylone-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Eutylone-d5 Hydrochloride

• Inchi： 1S/C13H17NO3.ClH/c1-3-10(14-4-2)13(15)9-5-6-11-12(7-9)17-8-16-11;/h5-7,10,14H,3-4,8H2,1-2H3;1H
• InChI Key： LZTAJXOEHCOKDE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(=O)C(CC)NC([H])([H])C([H])([H])[H].Cl

Additional information on Eutylone-d5 Hydrochloride

Eutylone-d5 Hydrochloride: A Comprehensive Overview

Eutylone-d5 Hydrochloride, with the CAS number 2119948-16-0, is a compound of significant interest in the field of chemistry and pharmacology. This compound, also referred to as Eutylone-d5 HCl, is a derivative of eutylone, which belongs to the class of synthetic cathinones. The "d5" designation indicates that this compound contains five deuterium atoms, making it a deuterated version of eutylone hydrochloride. Deuterated compounds are often used in research settings for their unique properties, such as enhanced stability and improved spectroscopic analysis capabilities.

The synthesis of Eutylone-d5 Hydrochloride involves advanced chemical techniques, including nucleophilic substitution and deuterium exchange reactions. Recent studies have highlighted the importance of deuterium labeling in understanding the pharmacokinetics and metabolic pathways of compounds. By incorporating deuterium into the molecular structure, researchers can track the compound's behavior in vivo with greater precision, which is crucial for drug development and toxicology studies.

One of the most notable applications of Eutylone-d5 Hydrochloride is in pharmacological research. Synthetic cathinones like eutylone have been studied for their potential as stimulants and appetite suppressants. However, due to their psychoactive properties, these compounds have also been associated with misuse and regulatory concerns. The deuterated version, Eutylone-d5 Hydrochloride, provides a valuable tool for researchers to investigate the mechanisms of action and toxicity without the risks associated with the undeuterated form.

Recent advancements in analytical chemistry have further enhanced the utility of Eutylone-d5 Hydrochloride. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy benefit from the presence of deuterium, as it allows for clearer differentiation between isotopic peaks and improves signal resolution. This makes Eutylone-d5 Hydrochloride an ideal candidate for metabolomics studies, where precise identification and quantification of metabolites are essential.

In terms of structural characterization, Eutylone-d5 Hydrochloride exhibits a unique molecular architecture that contributes to its pharmacological properties. The compound consists of a substituted phenethylamine backbone with a ketone group and a hydroxylamine moiety. The introduction of deuterium atoms at specific positions can influence the compound's lipophilicity and solubility, which are critical factors in determining its bioavailability and therapeutic potential.

Emerging research has also explored the use of Eutylone-d5 Hydrochloride in preclinical models to assess its efficacy as a potential therapeutic agent. Studies conducted on animal models have provided insights into its effects on neurotransmitter systems, particularly dopamine and serotonin pathways. These findings suggest that Eutylone-d5 Hydrochloride may have applications in treating conditions such as depression and anxiety, although further investigation is required to confirm these preliminary results.

From an environmental perspective, understanding the fate and transport of Eutylone-d5 Hydrochloride in natural systems is becoming increasingly important. As synthetic cathinones are often detected in wastewater and surface water samples, research into their degradation pathways can inform strategies for pollution control and remediation. The use of deuterated compounds like Eutylone-d5 Hydrochloride enables scientists to study these processes with greater accuracy, providing valuable data for environmental risk assessments.

In conclusion, Eutylone-d5 Hydrochloride (CAS No: 2119948-16-0) is a versatile compound with applications spanning pharmacology, analytical chemistry, and environmental science. Its deuterated nature offers unique advantages for research purposes, making it an invaluable tool for advancing our understanding of synthetic cathinones and their potential uses. As ongoing studies continue to uncover new insights into its properties and behavior, Eutylone-d5 Hydrochloride remains at the forefront of scientific innovation.